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‘ Compound of Interest

Compound Name: 1-(2-Amino-5-morpholinophenyl)-1-ethanone
CAS No.: 98440-50-7
Cat. No.: B1270200

Executive Summary

The 2-aminoacetophenone scaffold represents a privileged structural motif in medicinal chemistry, serving as a highly versatile precursor for a diverse

how specific structural modifications influence their biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. We will expli

The 2-Aminoacetophenone Scaffold: A Privileged Core in Medicinal Chemistry
Unique Structural Features and Reactivity

The profound utility of 2-aminoacetophenone stems from the ortho-positioning of its nucleophilic amino group and electrophilic acetyl group on the be

A Versatile Synthetic Building Block

The dual functionality of 2-aminoacetophenone allows it to serve as a cornerstone for Diversity-Oriented Synthesis (DOS), a strategy to create librarie
» Chalcones and Schiff Bases: Formed through condensation reactions, these derivatives have demonstrated a broad spectrum of biological activitie
» Quinolines: Synthesized via the classic Friedlander annulation, a reaction that exemplifies the utility of the ortho-amino ketone arrangement.[3]

« Azaflavanones: These flavonoid analogs are readily synthesized and show promise as anti-inflammatory agents.[9]

The strategic importance of this scaffold is underscored by its long history and continued relevance in modern drug discovery programs.[5][10]

Key Derivatives and Their Synthesis

The primary synthetic routes leveraging 2-aminoacetophenone involve condensation and subsequent cyclization reactions. The choice of reaction pa

Chalcones and Schiff Bases

Aza-chalcones are typically synthesized via the Claisen-Schmidt condensation, which involves the base-catalyzed reaction of 2-aminoacetophenone
(>C=N-) that is often critical to their biological activity.[7][8]

Azaflavanones and Quinolines

Azaflavanones (2,3-dihydro-2-phenyl-4-quinolones) are synthesized from the aza-chalcones described above. The process involves a base-catalyzec

digraph "Synthetic Pathways" {
graph [splines=ortho, nodesep=0.6, ranksep=1.2];
node [shape=box, style="filled", fontname="Helvetica", fontsize=12, margin="0.2,0.1"];
edge [fontname="Helvetica", fontsize=10];
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// Node Definitions

[label="2-Aminoacetophenone", fillcolor="#F1F3F4", fontcolor="#202124"];
[label="Substituted\nAromatic Aldehyde", fillcolor="#F1F3F4", fontcolor="#202124"];
[label="Aza-Chalcone\nIntermediate", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];
[label="Schiff Base", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];
[label="Azaflavanone", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];
[label="Compound with\na-Methylene Group", fillcolor="#F1F3F4", fontcolor="#202124"1;
[label="Quinoline", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];
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// Edge Definitions

-> C [label="Claisen-Schmidt\nCondensation", color="#4285F4", fontcolor="#5F6368"];
[color="#4285F4"];
[label="Condensation", color="#EA4335", fontcolor="#5F6368"1];
[color="#EA4335"];
[label="0xidative\nCyclization", color="#34A853", fontcolor="#5F6368"];
[label="Friedlander\nSynthesis", color="#FBBCO5", fontcolor="#5F6368"];
[color="#FBBC05"];
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Biological Activities and Mechanisms of Action

Anticancer Activity

Derivatives of 2-aminoacetophenone, especially chalcones and Schiff bases, have demonstrated potent cytotoxic
[1]

Mechanism of Action: Apoptosis Induction: A primary mechanism for their anticancer effect is the induction ¢
[1]

“dot
digraph "Apoptosis Pathway" {
graph [nodesep=0.5, ranksep=0.81;
node [shape=box, style="filled", fontname="Helvetica", fontsize=12, margin="0.25,0.15"];
edge [fontname="Helvetica", fontsize=101];
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// Node Definitions

Compound [label="2-Aminoacetophenone\nDerivative", fillcolor="#F1F3F4", fontcolor="#202124"];

ROS [label="t Reactive Oxygen\nSpecies (R0S)", fillcolor="#FFFFFF", fontcolor="#202124"];

Mito [label=": Mitochondrial\nMembrane Potential"”, fillcolor="#FFFFFF", fontcolor="#202124"];
CytC [label="Cytochrome c\nRelease", fillcolor="#FFFFFF", fontcolor="#202124"];

Caspase [label="Caspase\nActivation Cascade", fillcolor="#FFFFFF", fontcolor="#202124"1;
Apoptosis [label="Apoptosis\n(Programmed Cell Death)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edge Definitions

Compound -> ROS [color="#4285F4"];

ROS -> Mito [color="#4285F4"];

Mito -> CytC [color="#4285F4"];

CytC -> Caspase [color="#34A853"];
Caspase -> Apoptosis [color="#34A853"];
P

Anti-inflammatory Activity

Azaflavanone derivatives have shown significant anti-inflammatory properties. This activity is often evaluate

[4]1[9]* Mechanism of Action: The anti-inflammatory effect is believed to be mediated by the inhibition of ¢

[1]] Compound | Substituent | % Inhibition of Paw Edema (at 200 mg/kg) |[9]
R N IR

| Azaflavanone 1b | 3-Nitro | 62.1% |

| Azaflavanone 1c | 2-Hydroxy | 63.0% |

| Azaflavanone 1d | 4-Chloro | 65.0% |

| Diclofenac Sodium (Standard) | - | 69.6% |

Antimicrobial Activity

Schiff bases and chalcones derived from aminoacetophenones have been a major focus of antimicrobial studies.
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| Derivative Class | Compound | Organism | MIC (mg/mL) |[11]

I B BLECEI IR EE
| m-AAOX Schiff Base | Ligand L2 | Staphylococcus aureus | 8 |
| m-AAOX Schiff Base | Ligand L2 | Candida glabrata | 5.5 |

Interestingly, one study found that Schiff bases derived from meta-aminoacetophenoneoxime (m-AAOX) showed ant

[111[12]### 6.0 Experimental Protocols: A Practical Guide

The trustworthiness of SAR studies relies on robust and reproducible experimental methods.

Synthesis Protocol: Synthesis of a 2-(4-chlorophenyl)-2,3-dihydroquino

T[9]his protocol is a self-validating system as the purity and structure of intermediates and the final produ

Step 1: Acetylation of 2-Aminoacetophenone.

React 2-aminoacetophenone with acetic anhydride in the presence of a catalytic amount of dimethylaminopyri

Step 2: Claisen-Schmidt Condensation (Aza-chalcone formation).

Dissolve N-(2-acetylphenyl)acetamide (0.0013 M) in methanol (15 mL).
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Add 4-chlorobenzaldehyde (0.0013 M) to the solution.

Add 5% aqueous NaOH solution (2 mL) to catalyze the condensation.

Stir the reaction mixture until completion (monitored by TLC) to yield the aza-chalcone intermediate.

Step 3: Cyclization to Azaflavanone.

Isolate the aza-chalcone.

Reflux the intermediate with 5% HCl to induce cyclization.

Monitor the reaction by TLC until the starting material is consumed.

Isolate and purify the final product, 2-(4-chlorophenyl)-2,3-dihydroquinolin-4[1H]-one, via recrystallizat
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Bioassay Protocol: MTT Cytotoxicity Assay

T[11[4]his colorimetric assay is a standard method for assessing the metabolic activity of cells, which serve

Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5 x 104 cells/well ir

Compound Treatment: Prepare serial dilutions of the 2-aminoacetophenone derivatives in the culture medium. |

MTT Addition: Add 20 pyL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live

Solubilization: Remove the medium and add 150 uL of a solubilizing agent (e.g., DMSO) to each well to dissol

Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the ICse val
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“dot
digraph "MTT Workflow" {
rankdir=TB;

node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];

// Node Definitions

start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

seed [label="1. Seed Cells\nin 96-well plate", fillcolor="#FFFFFF", fontcolor="#202124"];

incubatel [label="2. Incubate 24h\n(Cell Adhesion)", fillcolor="#FFFFFF", fontcolor="#202124"1;
treat [label="3. Treat with\nTest Compounds", fillcolor="#FFFFFF", fontcolor="#202124"1;

incubate2 [label="4. Incubate 24-48h\n(Compound Exposure)", fillcolor="#FFFFFF", fontcolor="#202124"];
add mtt [label="5. Add MTT Solution", fillcolor="#FFFFFF", fontcolor="#202124"1;

incubate3 [label="6. Incubate 4h\n(Formazan Formation)", fillcolor="#FFFFFF", fontcolor="#202124"];
solubilize [label="7. Solubilize Formazan\n(Add DMS0)", fillcolor="#FFFFFF", fontcolor="#202124"];
read [label="8. Read Absorbance\n(~570 nm)", fillcolor="#FFFFFF", fontcolor="#202124"];

analyze [label="9. Calculate IC50", fillcolor="#34A853", fontcolor="#FFFFFF"];

end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edge Definitions

start -> seed [color="#4285F4"];

seed -> incubatel [color="#4285F4"];
incubatel -> treat [color="#4285F4"];
treat -> incubate2 [color="#4285F4"];
incubate2 -> add mtt [color="#EA4335"];
add mtt -> incubate3 [color="#EA4335"];
incubate3 -> solubilize [color="#FBBC05"];
solubilize -> read [color="#FBBC05"];
read -> analyze [color="#34A853"];
analyze -> end [color="#34A853"1;

}

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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